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Compound of Interest

Compound Name: Capuride

Cat. No.: B1668296

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the historical studies on Cariporide with current alternatives for
the prevention of perioperative myocardial infarction. A key finding of this review is the lack of
direct independent replication of the pivotal Cariporide clinical trials. While the original studies
were extensive, no subsequent independent research has been published that explicitly sought
to replicate their findings.

Cariporide: A Selective Sodium-Hydrogen Exchange
Inhibitor

Cariporide is a selective inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE1).[1] Its
mechanism of action was centered on the premise that inhibiting the NHE1 would prevent the
intracellular sodium and subsequent calcium overload that occurs during myocardial ischemia
and reperfusion, thereby reducing myocardial injury.[1]

Mechanism of Action: Ischemia-Reperfusion Injury
Pathway

The proposed cardioprotective effect of Cariporide is based on its ability to interrupt the
cascade of events leading to cell death following a period of ischemia.
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Cariporide's mechanism of action in ischemia-reperfusion.

Pivotal Clinical Trials of Cariporide

Two major clinical trials investigated the efficacy and safety of Cariporide: the GUARDIAN
(Guard During Ischemia Against Necrosis) trial and the EXPEDITION trial.
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The GUARDIAN Trial

The GUARDIAN trial was a large-scale, randomized, double-blind, placebo-controlled phase
[I/11l study designed to assess whether Cariporide could reduce the combined incidence of all-
cause mortality and myocardial infarction (Ml) in patients at high risk for myocardial necrosis.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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